5-(4-Ethylpiperazin-1-yl)pyridin-2-amine

• IUPAC Name: 5-(4-ethylpiperazin-1-yl)pyridin-2-amine
• InChI: InChI=1S/C11H18N4/c1-2-14-5-7-15(8-6-14)10-3-4-11(12)13-9-10/h3-4,9H,2,5-8H2,1H3,(H2,12,13)
• InChI Key: QKUYGFBCRZYCEB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=CN=C(C=C2)N
• Molecular Formula: C11H18N4
• Molecular Weight: 206.29 g/mol

Description

5-(4-Ethylpiperazin-1-yl)pyridin-2-amine is a chemical compound with the formula C12H20N4. It is a useful research chemical.

Synthesis Analysis

The synthesis of 5-(4-Ethylpiperazin-1-yl)pyridin-2-amine involves the reaction of 2-Chloro-5-chloromethylpyridine and N-ethylpiperazine. The reaction is stirred at 60-70 °C for 2 hours, cooled to room temperature, and then potassium carbonate is added. The aqueous phase is separated and dried to give the product.

Molecular Structure Analysis

The molecular structure of 5-(4-Ethylpiperazin-1-yl)pyridin-2-amine has been investigated theoretically. The compound has a molecular weight of 220.31 g/mol.

Physical And Chemical Properties Analysis

5-(4-Ethylpiperazin-1-yl)pyridin-2-amine has a molecular weight of 220.31 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4. The compound has a rotatable bond count of 3.

Scientific Research Applications

Pharmacology

In pharmacology, 5-(4-Ethylpiperazin-1-yl)pyridin-2-amine is explored for its potential as a pharmacophore . . Its structure is conducive to binding with a variety of receptors, which can be leveraged to develop new drugs.

Chemical Synthesis

. Its reactivity with different chemical groups makes it a valuable precursor in constructing complex molecules for further research or industrial applications.

Medicinal Chemistry

In medicinal chemistry, this amine is used to create derivatives that can be screened for biological activity. .

Industrial Applications

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Biochemistry Research

In biochemistry, this compound’s derivatives could be used to study enzyme interactions, receptor binding, and signal transduction pathways. .

Organic Chemistry

Organic chemists may employ 5-(4-Ethylpiperazin-1-yl)pyridin-2-amine in the synthesis of novel organic compounds. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of “Warning”. It has hazard statements including H302. Precautionary statements include P280;P305+P351+P338.

Synthesis routes and methods

Procedure details

In a hydrogenation bottle, 138a (2.59 g, 10.96 mmol), EtOH (100 mL), 10% Pd/C (580 mg, 0.55 mmol) were added. The mixture was hydrogenated at 55 psi for 2 hrs, and then filtered through celite and washed with MeOH (20 mL). The solvent was removed in vacuo and pink solids were obtained as 138b (2.51 g, 82%).